Cas no 52540-23-5 (2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one)
52540-23-5 structure
Product Name:2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one
CAS No:52540-23-5
MF:C5H4ClNOS
MW:161.609358787537
CID:937078
PubChem ID:20253614
Update Time:2025-04-19
2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- ethanone, 2-chloro-1-(4-thiazolyl)- (9ci)
- 2-chloro-1-(4-thiazolyl)Ethanone
- 4-thiazolyl chloromethyl ketone
- 2-Chloro-1-(1,3-thiazol-4-yl)ethanone
- KRKGGJOSMCYANQ-UHFFFAOYSA-N
- 52540-23-5
- G55666
- 2-Chloro-1-(thiazol-4-yl)ethanone
- CCA54023
- DA-26699
- Z1205658627
- AKOS006386145
- 2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one
- SCHEMBL10977792
- EN300-178118
-
- Inchi： 1S/C5H4ClNOS/c6-1-5(8)4-2-9-3-7-4/h2-3H,1H2
- InChI Key： KRKGGJOSMCYANQ-UHFFFAOYSA-N
- SMILES： ClCC(C1=CSC=N1)=O
Computed Properties
- Exact Mass: 160.97
- Monoisotopic Mass: 160.97
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.2A^2
- XLogP3: 1.6
2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM467549-1g |
Ethanone, 2-chloro-1-(4-thiazolyl)- (9CI) |
52540-23-5 | 95%+ | 1g |
$595 | 2024-07-15 | |
| Enamine | EN300-178118-0.05g |
2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one |
52540-23-5 | 95% | 0.05g |
$118.0 | 2023-09-20 | |
| Enamine | EN300-178118-0.1g |
2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one |
52540-23-5 | 95% | 0.1g |
$176.0 | 2023-09-20 | |
| Enamine | EN300-178118-0.25g |
2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one |
52540-23-5 | 95% | 0.25g |
$252.0 | 2023-09-20 | |
| Enamine | EN300-178118-0.5g |
2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one |
52540-23-5 | 95% | 0.5g |
$457.0 | 2023-09-20 | |
| Enamine | EN300-178118-1.0g |
2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one |
52540-23-5 | 95% | 1g |
$584.0 | 2023-05-20 | |
| Enamine | EN300-178118-2.5g |
2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one |
52540-23-5 | 95% | 2.5g |
$1147.0 | 2023-09-20 | |
| Enamine | EN300-178118-5.0g |
2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one |
52540-23-5 | 95% | 5g |
$1695.0 | 2023-05-20 | |
| Enamine | EN300-178118-10.0g |
2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one |
52540-23-5 | 95% | 10g |
$2516.0 | 2023-05-20 | |
| TRC | B427348-10mg |
2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one |
52540-23-5 | 10mg |
$ 70.00 | 2022-06-07 |
2-chloro-1-(1,3-thiazol-4-yl)ethan-1-one Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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